Cas no 146726-73-0 (2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI))

146726-73-0 structure
Product name:2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
- 3-(5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxy-1H-pyridin-2-one
- 3-[(2S,4S,5R)-5,6-DICHLORO-2,4-DIMETHYL-1-OXOHEXYL]-4-HYDROXY-5,6-DIMETHOXY-2(1H)-PYRIDINONE; AT5; 3-((2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxypyridin-2(1H)-one
- WF 16775 A1
- 2(1H)-Pyridinone, 3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy-
- 5,6-Dichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethylhexan-1-one
- WF-16775 A1
- 119509-24-9
- SCHEMBL22714151
- DTXSID80932895
- 146726-73-0
- SCHEMBL21523115
- SCHEMBL13888182
- 3-(5,6-dichloro-2,4-dimethylhexanoyl)-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one
- CHEBI:219694
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- Inchi: InChI=1S/C15H21Cl2NO5/c1-7(9(17)6-16)5-8(2)11(19)10-12(20)13(22-3)15(23-4)18-14(10)21/h7-9H,5-6H2,1-4H3,(H2,18,20,21)
- InChI Key: OVULNOOPECCZRG-UHFFFAOYSA-N
- SMILES: ClCC(C(CC(C(C1C(=O)NC(OC)=C(OC)C=1O)=O)C)C)Cl
Computed Properties
- Exact Mass: 365.07983
- Monoisotopic Mass: 365.079678
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.9
Experimental Properties
- Density: 1.31
- Boiling Point: 532.6°Cat760mmHg
- Flash Point: 275.9°C
- Refractive Index: 1.534
- PSA: 84.86
2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI) Related Literature
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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